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Compound of Interest

Compound Name: Tubulin polymerization-IN-2

Cat. No.: B12401251

An In-depth Technical Guide to Tubulin
Polymerization-IN-2

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of the tubulin polymerization inhibitor, Tubulin polymerization-IN-2. This
document is intended for researchers, scientists, and professionals in the field of drug
development. It consolidates available data on its mechanism of action, provides detailed
experimental protocols for its characterization, and visualizes key cellular pathways affected by
this compound.

Chemical Structure and Properties

Tubulin polymerization-IN-2, also identified as (E)-1,3-Dihydro-6-methoxy-3-(3,4,5-
trimethoxybenzylidene)-1H-indol-2-one, is a potent small molecule inhibitor of tubulin
polymerization. There is a discrepancy in the reported CAS numbers for this compound, with
some sources citing 1151995-69-5 and others 2873399-22-2. This should be taken into
consideration when sourcing the compound.

Table 1: Chemical Properties of Tubulin Polymerization-IN-2
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Property Value Source

(E)-1,3-Dihydro-6-methoxy-3-
(3,4,5-

IUPAC Name ) ) [1]
trimethoxybenzylidene)-1H-

indol-2-one

Tubulin Polymerization

Synenyms Inhibitor II s
CAS Number 1151995-69-5 [1]
Molecular Formula C19H19NOs [2]
Molecular Weight 341.36 g/mol [3]

N21c2c(cce(c2)OC)C(=Cc3ce(c(
SMILES [1]
¢(c3)0OC)0OC)0C)C1=0

YLUHXAHNPQALMQ-
INChl Key [1]
UHFFFAOYSA-N
Appearance Solid [1]
Solubility Soluble in DMSO [1]

Biological Activity and Mechanism of Action

Tubulin polymerization-IN-2 is a potent anticancer agent that functions by inhibiting the
polymerization of tubulin, a crucial component of the cytoskeleton involved in cell division.[4] By
disrupting microtubule dynamics, this compound induces cell cycle arrest, primarily at the S
and G2/M phases, and subsequently triggers apoptosis in cancer cells.[4][5]

The compound targets the colchicine binding site on B-tubulin.[6] Its inhibitory effects have
been demonstrated across a range of cancer cell lines, including leukemia, non-small cell lung,
renal, prostate, and breast cancers.[4]

Table 2: In Vitro Biological Activity of Tubulin Polymerization-IN-2

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9532473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9532473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9532473/
https://www.targetmol.cn/compound/tubulin-inhibitor-9
https://www.medchemexpress.cn/cas/1151995-69-5.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9532473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9532473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9532473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9532473/
https://www.benchchem.com/product/b12401251?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16797915/
https://pubmed.ncbi.nlm.nih.gov/16797915/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9890541/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10438863/
https://pubmed.ncbi.nlm.nih.gov/16797915/
https://www.benchchem.com/product/b12401251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Assay Cell Line Result Source
Tubulin
Polymerization Porcine Brain Tubulin 4.5 uM [1]
Inhibition (ICso)
Tubulin
Polymerization - 0.92 yM [4]
Inhibition (1Cso)
B-tubulin Binding (Ki) - 0.09 uM [4]
Antiproliferative MDA-MB-231 (Breast

o 0.9 nM 217
Activity (ICso) Cancer)
Antiproliferative KB (Epidermal

- : 2.3uM [4]
Activity (ICso) Carcinoma)
Antiproliferative BT-549 (Breast

2.2 uM [4]

Activity (ICso)

Cancer)

Note: The significant discrepancy in reported ICso values (ranging from nanomolar to

micromolar) highlights the need for careful in-house validation of the compound's activity.

Signaling Pathways

Tubulin polymerization-IN-2 exerts its anticancer effects by modulating key cellular signaling

pathways that control cell cycle progression and apoptosis.
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Preparation

Prepare tubulin solution Prepare serial dilutions
(e.g., 2 mg/mL porcine tubulin) of Tubulin polymerization-IN-2

in polymerization buffer and controls (e.g., colchicine)

Assay [Execution

Add tubulin solution to a
pre-warmed 96-well plate

Add compound dilutions
to respective wells

Incubate at 37°C and monitor
turbidity (OD at 340-350 nm)
or fluorescence over time

Data Analysis

versus time

'

Calculate the ICso value )
e

Plot absorbance/fluorescence)

from the dose-response curv
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Cell Treatment & Lysis
Cell Treatment (
T

Treat cancer cells with
ubulin polymerization-IN-2

Seed MCF-7 cells
in culture plates

Lyse cells and quantify
protein concentration

Treat cells with different Western Blotting
concentrations of Tubulin
polymerization-IN-2 for a Separate proteins by

specified time (e.g., 24h) SDS-PAGE

VVDF or nitrocellulose membran

Harvest cells by L

trypsinization
Block the membrane to
prevent non-specific
antibody binding

Fix cells in cold l

Cell Staining [
P

Transfer proteins to a ]
e

70% ethanol

Incubate with primary antibodies
(e.g., anti-Bcl-2, anti-Bax,
anti-caspase-3)

Stain DNA with L
propldlum I,Odlde (PI) Incubate with HRP-conjugated
and treat with RNase secondary antibody
Flow Cytometry Analysis L

Detect protein bands using a
chemiluminescence substrate

Acquire data on a

flow cytometer
Data Analysis

chuire image of the bloa

Analyze DNA content
histograms to determine the
percentage of cells in oo densiomet "
eriorm aensitometry analysis
GO/G1, S, and G2/M phases [ to quantify band intensity ]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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